![molecular formula C6H4ClF3N2O2 B6228971 2-[5-chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetic acid CAS No. 922516-24-3](/img/no-structure.png)
2-[5-chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetic acid
Overview
Description
The compound “2-[5-chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetic acid” belongs to the class of organic compounds known as pyrazoles . Pyrazoles are compounds containing a pyrazole ring, which is a five-membered aromatic ring with two nitrogen atoms and three carbon atoms. The trifluoromethyl group (-CF3) is a common functional group in organic chemistry, characterized by three fluorine atoms attached to a carbon atom. It is often used in pharmaceuticals and agrochemicals due to its ability to modify the chemical properties of compounds .
Molecular Structure Analysis
The molecular structure of this compound would consist of a pyrazole ring substituted with a trifluoromethyl group at the 3-position and a chlorine atom at the 5-position. An acetic acid group is attached to the 2-position of the pyrazole ring .Mechanism of Action
Target of Action
Similar compounds have been found to bind with high affinity to multiple receptors , which could suggest a similar behavior for this compound.
Mode of Action
The trifluoromethyl group is known to enhance the lipophilicity and metabolic stability of the compound, which could influence its interaction with the target .
Biochemical Pathways
Similar compounds have been found to possess various biological activities, such as antiviral, anti-inflammatory, and anticancer activities . This suggests that the compound could potentially affect multiple biochemical pathways.
Pharmacokinetics
The trifluoromethyl group is known to enhance the metabolic stability of the compound , which could potentially impact its bioavailability.
Result of Action
Similar compounds have been found to possess various biological activities, such as antiviral, anti-inflammatory, and anticancer activities , suggesting that this compound could have similar effects.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-[5-chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetic acid in laboratory experiments is its availability and low cost. It is also relatively easy to synthesize and is stable under normal laboratory conditions. The main limitation of using this compound in laboratory experiments is that its mechanism of action is still not fully understood.
Future Directions
There are several future directions for research on 2-[5-chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetic acid. One possible direction is to further investigate its mechanism of action and its biochemical and physiological effects. Another possible direction is to explore its potential as a reagent for the synthesis of novel pharmaceuticals. Additionally, further research could be done to investigate its potential as an insecticide and herbicide. Finally, further research could be done to explore its potential as a catalyst for chemical reactions.
Synthesis Methods
The synthesis of 2-[5-chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetic acid is done through the reaction of 2-chloro-5-trifluoromethylpyridine and acetic anhydride in the presence of a strong base such as potassium carbonate. The reaction is carried out at a temperature of 80-90°C for a few hours. After the reaction is complete, the product is isolated from the reaction mixture by filtration and recrystallization.
Scientific Research Applications
2-[5-chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetic acid has been used in various scientific research applications. It has been used as a reagent for the synthesis of various pharmaceuticals such as fluoroquinolones, anti-inflammatory drugs, and anticonvulsants. It has also been used to prepare novel pyrazole derivatives, which can be used as potential insecticides and herbicides. It has been used in the synthesis of new catalysts and reagents for chemical reactions.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[5-chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetic acid involves the reaction of 5-chloro-3-(trifluoromethyl)-1H-pyrazole with chloroacetic acid in the presence of a base to form the desired product.", "Starting Materials": [ "5-chloro-3-(trifluoromethyl)-1H-pyrazole", "Chloroacetic acid", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 5-chloro-3-(trifluoromethyl)-1H-pyrazole in a suitable solvent (e.g. ethanol).", "Step 2: Add chloroacetic acid and a base (e.g. sodium hydroxide) to the reaction mixture.", "Step 3: Heat the reaction mixture to reflux for several hours.", "Step 4: Allow the reaction mixture to cool and then acidify with hydrochloric acid.", "Step 5: Extract the product with a suitable organic solvent (e.g. ethyl acetate).", "Step 6: Purify the product by recrystallization or chromatography." ] } | |
CAS RN |
922516-24-3 |
Molecular Formula |
C6H4ClF3N2O2 |
Molecular Weight |
228.6 |
Purity |
95 |
Origin of Product |
United States |
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